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Compound of Interest

Compound Name: Benzothiazole, 2-dimethylamino-

Cat. No.: B103434

An In-depth Technical Guide to 2-
Dimethylamino-benzothiazole

This technical guide provides a comprehensive overview of the chemical properties, synthetic
approaches, and biological significance of 2-dimethylamino-benzothiazole. The document is
intended for researchers, scientists, and professionals involved in drug discovery and
development, offering detailed information on its physicochemical characteristics, experimental
protocols, and relevant biological pathways.

Physicochemical Properties

2-Dimethylamino-benzothiazole is a heterocyclic organic compound featuring a benzothiazole
core substituted with a dimethylamino group at the 2-position. This substitution significantly
influences its chemical properties and biological activity.

Data Presentation: Core Properties
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Property Value Reference
CAS Number 4074-74-2 [1]
Molecular Formula CoH10N2S [1]
Molecular Weight 178.26 g/mol [1]

N,N-dimethyl-1,3-benzothiazol-
2-amine

IUPAC Name

Synthesis Methodology

The synthesis of 2-substituted benzothiazoles, including 2-dimethylamino-benzothiazole, can
be achieved through several established synthetic routes. A common and effective method
involves the condensation of 2-aminothiophenol with a suitable reagent to introduce the 2-
substituent.

Experimental Protocol: General Synthesis of 2-Substituted Benzothiazoles

A prevalent method for the synthesis of 2-substituted benzothiazoles is the condensation
reaction between 2-aminothiophenol and various carbonyl compounds, such as aldehydes or
carboxylic acids.[2][3] This reaction typically proceeds through the formation of an intermediate
imine thiophenol, which then undergoes cyclization and oxidation to yield the final
benzothiazole product.[3]

Workflow for the Synthesis of 2-Arylbenzothiazoles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and molecular weight of 2-dimethylamino-
benzothiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103434#cas-number-and-molecular-weight-of-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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